Cas no 61145-33-3 (Cyanomethyl 2,3,4,6-Tetra-O-acetyl-1-thio-ß-D-galactopyranoside)

• Product Name: Cyanomethyl 2,3,4,6-Tetra-O-acetyl-1-thio-ß-D-galactopyranoside
• CAS No: 61145-33-3
• MF: C₁₆H₂₁NO₉S
• MW: 403.404244184494
• MDL: MFCD00057536
• CID: 57634
• PubChem ID: 18634526
• Update Time: 2025-04-18

Cyanomethyl 2,3,4,6-Tetra-O-acetyl-1-thio-ß-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-beta-D-galactopyranoside
• Cyanomethyl 2,3,4,6-Tetra-O-acetyl-1-thio-?-D-galactopyranoside
• Cyanomethyl 2,3,4,6-Tetra-O-acetyl-1-thio-ß-D-galactopyranoside
• Cyanomethyl 2,3,4,6-tetra-O-acetyl-1-thio-β-D-galactopyranoside
• [3,4,5-triacetyloxy-6-(cyanomethylsulfanyl)oxan-2-yl]methyl acetate
• AS-72153
• AKOS022179223
• CS-0205233
• (2R,3S,4S,5R,6S)-2-(acetoxymethyl)-6-(cyanomethylthio)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• SCHEMBL1140693
• Cyanomethyl 2,3,4,6-tetra-O-acetyl-b-D-thiogalactopyranoside
• E86931
• 61145-33-3
• A-D-thiogalactopyranoside
• (2R,3S,4S,5R,6S)-2-(Acetoxymethyl)-6-((cyanomethyl)thio)tetrahydro-2H-pyran-3,4,5-triyl triacetate
• ZNQCXCWNORCJGV-CWVYHPPDSA-N
• MFCD00057536
• Cyanomethyl2,3,4,6-tetra-O-acetyl-
• W-203283
• [(2R,3S,4S,5R,6S)-3,4,5-TRIS(ACETYLOXY)-6-[(CYANOMETHYL)SULFANYL]OXAN-2-YL]METHYL ACETATE
• DB-326110

• MDL： MFCD00057536
• Inchi： 1S/C16H21NO9S/c1-8(18)22-7-12-13(23-9(2)19)14(24-10(3)20)15(25-11(4)21)16(26-12)27-6-5-17/h12-16H,6-7H2,1-4H3/t12-,13+,14+,15-,16+/m1/s1
• InChI Key： ZNQCXCWNORCJGV-CWVYHPPDSA-N
• SMILES： S(CC#N)[C@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 403.09400
• Monoisotopic Mass: 403.09370242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Melting Point: 95-97
• Stability/Shelf Life: Store in Freezer
• PSA: 163.52000
• LogP: 0.32628

Cyanomethyl 2,3,4,6-Tetra-O-acetyl-1-thio-ß-D-galactopyranoside Security Information

• WGK Germany：3
• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds